N-[2-(1-cyclohexen-1-yl)ethyl]-2-{[1-(methoxyacetyl)-4-piperidinyl]oxy}benzamide

• IUPAC Name: N-[2-(cyclohexen-1-yl)ethyl]-2-[1-(2-methoxyacetyl)piperidin-4-yl]oxybenzamide
• InChI: InChI=1S/C23H32N2O4/c1-28-17-22(26)25-15-12-19(13-16-25)29-21-10-6-5-9-20(21)23(27)24-14-11-18-7-3-2-4-8-18/h5-7,9-10,19H,2-4,8,11-17H2,1H3,(H,24,27)
• InChI Key: OBBCXPWWSWIKKA-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)N1CCC(CC1)OC2=CC=CC=C2C(=O)NCCC3=CCCCC3
• Molecular Formula: C23H32N2O4
• Molecular Weight: 400.5 g/mol

Description

N-[2-(1-cyclohexen-1-yl)ethyl]-2-{[1-(methoxyacetyl)-4-piperidinyl]oxy}benzamide is a chemical compound that has been synthesized and studied for its potential use in scientific research. This compound is also known as CYM50308 and has been found to have various biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of CYM50308 is not fully understood. However, it has been found to act as a positive allosteric modulator of the GABA-A receptor, which is involved in the regulation of anxiety and mood.
Biochemical and Physiological Effects:
CYM50308 has been found to have various biochemical and physiological effects, including anxiolytic and antidepressant effects, as mentioned above. It has also been found to enhance the activity of the GABA-A receptor, which is involved in the regulation of sleep, memory, and learning.

Advantages and Limitations for Lab Experiments

One advantage of using CYM50308 in lab experiments is its potential use in the treatment of anxiety and depression. However, one limitation is that its exact mechanism of action is not fully understood, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for the study of CYM50308. One potential direction is to further investigate its mechanism of action and how it interacts with the GABA-A receptor. Another direction is to study its potential use in the treatment of other neurological disorders, such as epilepsy and schizophrenia. Additionally, further research could be conducted to determine the optimal dosage and delivery method for CYM50308.

Synthesis Methods

The synthesis of CYM50308 involves the reaction of 1-cyclohexen-1-yl ethylamine with 4-(methoxyacetyl)piperidine-1-carboxylic acid, followed by coupling with 2-chloro-N-(4-hydroxyphenyl)acetamide. The final product is purified by column chromatography and characterized by NMR spectroscopy.

Scientific Research Applications

CYM50308 has been studied for its potential use in scientific research, particularly in the field of neuroscience. It has been found to have anxiolytic and antidepressant effects in animal models, suggesting its potential use in the treatment of anxiety and depression.